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Compound of Interest

Compound Name: Hept-5-yn-1-ol

Cat. No.: B1279254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

Hept-5-yn-1-ol. A comprehensive Safety Data Sheet (SDS) containing all GHS classifications

and detailed safety protocols is not readily available in the public domain. Therefore, this guide

is based on aggregated data from chemical suppliers and databases and should be

supplemented with internal safety assessments and, if possible, a substance-specific SDS

obtained directly from the supplier.

Chemical and Physical Properties
Hept-5-yn-1-ol is a flammable liquid and should be handled with care. The following table

summarizes its known physical and chemical properties.

Property Value Source

Molecular Formula C₇H₁₂O LookChem[1]

Molecular Weight 112.17 g/mol PubChem[2]

Boiling Point 87.5-88.5 °C (at 10 Torr) LookChem[1]

Density (Predicted) 0.898 ± 0.06 g/cm³ LookChem[1]

XLogP3 1.3 LookChem[1]
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Hazard Identification and GHS Classification
Based on notifications to the European Chemicals Agency (ECHA), Hept-5-yn-1-ol is classified

as a flammable liquid and a skin irritant.[3]

Warning! According to the classification provided by companies to ECHA in CLP notifications

this substance is a flammable liquid and vapour and causes skin irritation.[3]

Due to the lack of a complete SDS, a full GHS classification, including other potential hazards

such as eye irritation, respiratory toxicity, or long-term health effects, is not available.

Handling and Storage Precautions
Given its flammability and potential for skin irritation, the following general handling and storage

precautions are recommended. These are based on best practices for handling similar

chemicals and should be adapted to specific laboratory conditions.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin and eyes.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves (e.g., nitrile), and a lab coat.

Keep away from heat, sparks, and open flames.

Use non-sparking tools and equipment.

Ground and bond containers when transferring material to prevent static discharge.

Avoid inhalation of vapors.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.
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Keep away from oxidizing agents and incompatible materials.

First Aid Measures
In the absence of a specific SDS, the following are general first-aid recommendations for

exposure to flammable and skin-irritating liquids:

After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing. If skin irritation persists, seek medical

attention.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Firefighting Measures
Hept-5-yn-1-ol is a flammable liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air. Vapors are heavier than air

and may travel to a source of ignition and flash back.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.
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Experimental Protocols
Detailed experimental protocols for the safe handling of Hept-5-yn-1-ol are not publicly

available. It is imperative that researchers develop and validate their own standard operating

procedures (SOPs) based on a thorough risk assessment for their specific experimental setup.

The following diagram illustrates a general workflow for handling a chemical spill, which should

be adapted for Hept-5-yn-1-ol based on its properties.

Initial Actions Spill Assessment Response Actions Final Steps

Evacuate Immediate Area Alert Colleagues & Supervisor Eliminate Ignition Sources Assess Spill Size & Hazard
(Consult SDS if available) Don Appropriate PPE Contain Spill

(Use absorbents) Neutralize (if applicable) Clean Up Spill Debris Decontaminate Area Dispose of Waste Properly Report Incident

Click to download full resolution via product page

General workflow for responding to a chemical spill.

Mandatory Visualization
As detailed signaling pathways or specific experimental workflows for Hept-5-yn-1-ol are not

available, the above Graphviz diagram illustrates a logical relationship for a critical safety

protocol. The color palette and design specifications adhere to the user's requirements.

Conclusion
While Hept-5-yn-1-ol is a commercially available chemical, comprehensive public data on its

toxicology and specific handling protocols are limited. The available information indicates that it

is a flammable liquid and a skin irritant, necessitating careful handling in a controlled laboratory

environment. All users must perform their own risk assessments and establish safe work

practices. It is strongly recommended to obtain a detailed Safety Data Sheet from the chemical

supplier before use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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